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Compound of Interest

Compound Name: Diethyl pimelate

Cat. No.: B1583745

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the synthesis, characterization, and
biological activities of various derivatives of diethyl pimelate. The information is intended to
assist researchers in the selection and development of novel compounds for therapeutic
applications. All quantitative data is summarized in structured tables, and detailed experimental
protocols for key reactions and assays are provided.

Introduction to Diethyl Pimelate and its Derivatives

Diethyl pimelate, a seven-carbon dicarboxylic acid diethyl ester, serves as a versatile building
block in organic synthesis. Its chemical structure allows for a variety of chemical modifications,
leading to a diverse range of derivatives with potential applications in medicinal chemistry. Of
particular interest is its ability to undergo intramolecular cyclization reactions, such as the
Dieckmann condensation, to form cyclic 3-keto esters. These intermediates are valuable
precursors for the synthesis of a wide array of heterocyclic compounds, including pyrazoles
and pyrimidines, which are known to exhibit a broad spectrum of biological activities.

Physicochemical Properties of Diethyl Pimelate

A foundational understanding of the starting material is crucial for the synthesis of its
derivatives.
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Property Value Reference
CAS Number 2050-20-6 [1]
Molecular Formula C11H2004 [1][2]
Molecular Weight 216.28 g/mol [1]
Appearance Colorless to light yellow liquid [3114]
Boiling Point 149 °C @ 18 Torr

Melting Point -24 °C

Density 0.9928 g/cm® @ 20 °C

- Slightly soluble in water;
Solubility . . [3]
soluble in organic solvents

Synthesis of Diethyl Pimelate Derivatives

The primary route to biologically active derivatives of diethyl pimelate often involves an initial
intramolecular cyclization followed by reaction with various reagents to build the desired
heterocyclic core.

Dieckmann Condensation of Diethyl Pimelate

The Dieckmann condensation is an intramolecular Claisen condensation of a dicarboxylic acid
ester to form a cyclic 3-keto ester. This reaction is a cornerstone for the synthesis of five- and
six-membered rings.

o Materials: Diethyl pimelate, sodium ethoxide, anhydrous ethanol, diethyl ether, hydrochloric
acid.

e Procedure: A solution of diethyl pimelate in anhydrous ethanol is added dropwise to a
refluxing solution of sodium ethoxide in anhydrous ethanol. The mixture is refluxed for
several hours. After cooling, the reaction mixture is poured into a mixture of ice and
hydrochloric acid. The aqueous layer is extracted with diethyl ether. The combined organic
layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is
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removed under reduced pressure to yield the crude ethyl 2-oxocyclohexanecarboxylate. The
product can be further purified by vacuum distillation.

Logical Relationship: Synthesis Pathway from Diethyl Pimelate
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Caption: Synthetic pathway from diethyl pimelate to heterocyclic derivatives.

Synthesis of Pyrazole Derivatives

Pyrazole derivatives are a class of heterocyclic compounds known for a wide range of
pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer effects.[5]
[6] They can be synthesized from B-keto esters, such as the product of the Dieckmann
condensation of diethyl pimelate.
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o Materials: Ethyl 2-oxocyclohexanecarboxylate, hydrazine hydrate or substituted hydrazines,
glacial acetic acid or ethanol.

e Procedure: A mixture of ethyl 2-oxocyclohexanecarboxylate and the appropriate hydrazine
derivative in a suitable solvent (e.g., glacial acetic acid or ethanol) is refluxed for several
hours.[7] The progress of the reaction is monitored by thin-layer chromatography. Upon
completion, the reaction mixture is cooled, and the precipitated solid is collected by filtration,
washed with a cold solvent, and dried. The crude product can be recrystallized from a
suitable solvent to afford the pure pyrazole derivative.

Synthesis of Pyrimidine Derivatives

Pyrimidine derivatives are another important class of nitrogen-containing heterocycles with
diverse biological activities, including use as anticancer and antiviral agents.[8][9] These can
also be synthesized from pB-dicarbonyl compounds.

o Materials: Ethyl 2-oxocyclohexanecarboxylate, urea, thiourea, or guanidine hydrochloride,
sodium ethoxide, ethanol.

o Procedure: Ethyl 2-oxocyclohexanecarboxylate is reacted with urea, thiourea, or guanidine
hydrochloride in the presence of a base like sodium ethoxide in ethanol. The reaction mixture
is refluxed for an extended period. After cooling, the mixture is neutralized with an acid, and
the resulting precipitate is filtered, washed, and recrystallized to yield the pyrimidine
derivative.

Characterization of Diethyl Pimelate Derivatives

The synthesized derivatives are typically characterized using a combination of spectroscopic
techniques to confirm their chemical structures.
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Analytical Technique Information Obtained

1H NMR provides information on the number

Nuclear Magnetic Resonance (NMR) ) ]
and environment of protons. 13C NMR provides

Spectroscopy ] )
information on the carbon skeleton.

Determines the molecular weight and

Mass Spectrometry (MS
P y (MS) fragmentation pattern of the compound.

Identifies the functional groups present in the

Infrared (IR) Spectroscopy ecul
molecule.

Determines the percentage composition of

Elemental Analysis .
elements (C, H, N, etc.) in the compound.

Biological Activities of Diethyl Pimelate Derivatives

While specific biological data for a wide range of diethyl pimelate derivatives is not extensively
available in the public domain, the general classes of compounds synthesized from it, such as
pyrazoles and pyrimidines, have well-documented biological activities.

Compound Class Potential Biological Activities

Antimicrobial, Antifungal, Anti-inflammatory,

Pyrazole Derivatives ) o
Anticancer, Antiviral[5][6]

Anticancer, Antiviral, Antibacterial, Antifungal[8]

Pyrimidine Derivatives
[10][11]

Note: The biological activity of a specific derivative is highly dependent on the nature and
position of substituents on the heterocyclic ring.

Experimental Workflow: From Synthesis to Biological Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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